Cas no 21656-26-8 (2,4,6-Triiodo-3-(N-methylcarbamoyl)-5-(N-methylacetylamino)benzoic Acid)
21656-26-8 structure
Product Name:2,4,6-Triiodo-3-(N-methylcarbamoyl)-5-(N-methylacetylamino)benzoic Acid
CAS No:21656-26-8
MF:C12H11I3N2O4
MW:627.940160036087
CID:281631
PubChem ID:88994
Update Time:2025-04-19
2,4,6-Triiodo-3-(N-methylcarbamoyl)-5-(N-methylacetylamino)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-(acetylmethylamino)-2,4,6-triiodo-5-[(methylamino)carbonyl]-
- 2,4,6-Triiodo-3-(N-methylcarbamoyl)-5-(N-methylacetylamino)benzoic Acid
- 3-(Acetylmethylamino)-2,4,6-triiodo-5-((methylamino)carbonyl)benzoic acid
- 3-[acetyl(methyl)amino]-2,4,6-triiodo-5-(methylcarbamoyl)benzoic acid
- 3-[acetyl(methyl)amino]-2, 4, 6-triiodo-5-(methylcarbamoyl)benzoic acid
- 3-[Acetyl(methyl)amino]-5-[hydroxy(methylimino)methyl]-2,4,6-triiodobenzoic acid
- DTXSID40944257
- 3-(ACETYLMETHYLAMINO)-2,4,6-TRIIODO-5-[(METHYLAMINO)CARBONYL]BENZOIC ACID
- NS00051144
- 21656-26-8
- W-110536
- EINECS 244-509-8
-
- Inchi： 1S/C12H11I3N2O4/c1-4(18)17(3)10-8(14)5(11(19)16-2)7(13)6(9(10)15)12(20)21/h1-3H3,(H,16,19)(H,20,21)
- InChI Key： RSYPDFSNPVTGBJ-UHFFFAOYSA-N
- SMILES： IC1C(C(NC)=O)=C(C(C(=O)O)=C(C=1N(C(C)=O)C)I)I
Computed Properties
- Exact Mass: 627.78393
- Monoisotopic Mass: 627.7853g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 86.7Ų
Experimental Properties
- PSA: 95.5
2,4,6-Triiodo-3-(N-methylcarbamoyl)-5-(N-methylacetylamino)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T795300-2.5mg |
2,4,6-Triiodo-3-(N-methylcarbamoyl)-5-(N-methylacetylamino)benzoic Acid |
21656-26-8 | 2.5mg |
$236.00 | 2023-05-17 | ||
| TRC | T795300-25mg |
2,4,6-Triiodo-3-(N-methylcarbamoyl)-5-(N-methylacetylamino)benzoic Acid |
21656-26-8 | 25mg |
$1860.00 | 2023-05-17 |
2,4,6-Triiodo-3-(N-methylcarbamoyl)-5-(N-methylacetylamino)benzoic Acid Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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